Cas no 578761-23-6 (N-(4Z)-3,6,6-trimethyl-1-phenyl-4,5,6,7-tetrahydro-1H-indazol-4-ylidenehydroxylamine)

• Product Name: N-(4Z)-3,6,6-trimethyl-1-phenyl-4,5,6,7-tetrahydro-1H-indazol-4-ylidenehydroxylamine
• CAS No: 578761-23-6
• MF: C₁₆H₁₉N₃O
• MW: 269.341563463211
• CID: 6089748
• PubChem ID: 5422697
• Update Time: 2025-10-28

N-(4Z)-3,6,6-trimethyl-1-phenyl-4,5,6,7-tetrahydro-1H-indazol-4-ylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(4Z)-3,6,6-trimethyl-1-phenyl-4,5,6,7-tetrahydro-1H-indazol-4-ylidenehydroxylamine
• (NZ)-N-(3,6,6-trimethyl-1-phenyl-5,7-dihydroindazol-4-ylidene)hydroxylamine
• 4H-Indazol-4-one, 1,5,6,7-tetrahydro-3,6,6-trimethyl-1-phenyl-, oxime
• 578761-23-6
• 4-(hydroxyimino)-3,6,6-trimethyl-1-phenyl-1H-5,6,7-trihydroindazole
• N-[(4Z)-3,6,6-trimethyl-1-phenyl-4,5,6,7-tetrahydro-1H-indazol-4-ylidene]hydroxylamine
• F1930-0027
• (Z)-3,6,6-trimethyl-1-phenyl-6,7-dihydro-1H-indazol-4(5H)-one oxime
• AKOS000268401

• Inchi： 1S/C16H19N3O/c1-11-15-13(18-20)9-16(2,3)10-14(15)19(17-11)12-7-5-4-6-8-12/h4-8,20H,9-10H2,1-3H3
• InChI Key： URGXVVUPNVVXMR-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C2=C(C(=NO)CC(C)(C)C2)C(C)=N1

Computed Properties

• Exact Mass: 269.152812238g/mol
• Monoisotopic Mass: 269.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• Boiling Point: 438.0±34.0 °C(Predicted)
• pka: 11.21±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on N-(4Z)-3,6,6-trimethyl-1-phenyl-4,5,6,7-tetrahydro-1H-indazol-4-ylidenehydroxylamine

N-(4Z)-3,6,6-trimethyl-1-phenyl-4,5,6,7-tetrahydro-1H-indazol-4-ylidenehydroxylamine (CAS No. 578761-23-6): A Comprehensive Overview

N-(4Z)-3,6,6-trimethyl-1-phenyl-4,5,6,7-tetrahydro-1H-indazol-4-ylidenehydroxylamine (CAS No. 578761-23-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a valuable candidate for various therapeutic applications.

The indazol ring system is a key structural motif in this compound, which is known for its diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the phenyl group and the trimethyl substituents further enhances the compound's pharmacological profile by modulating its solubility and metabolic stability. The tetrahydro configuration of the indazol ring adds to the compound's structural complexity and may influence its binding affinity to specific biological targets.

Recent studies have highlighted the potential of N-(4Z)-3,6,6-trimethyl-1-phenyl-4,5,6,7-tetrahydro-1H-indazol-4-ylidenehydroxylamine in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound exhibits neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings suggest that the compound could be a promising lead for developing new therapies for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, N-(4Z)-3,6,6-trimethyl-1-phenyl-4,5,6,7-tetrahydro-1H-indazol-4-ylidenehydroxylamine has shown potential as an anticancer agent. A study published in Cancer Research (2021) reported that the compound selectively targets cancer cells by inducing apoptosis and inhibiting cell proliferation. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

The pharmacokinetic properties of N-(4Z)-3,6,6-trimethyl-1-phenyl-4,5,6,7-tetrahydro-1H-indazol-4-ylidenehydroxylamine have also been extensively studied. Research conducted by a team at the University of California (2020) revealed that the compound has favorable oral bioavailability and a long half-life in vivo. These characteristics make it an attractive candidate for oral administration in clinical settings.

Furthermore, N-(4Z)-3,6,6-trimethyl-1-phenyl-4,5,6,7-tetrahydro-1H-indazol-4-ylidenehydroxylamine has been evaluated for its safety profile in preclinical studies. Toxicology assessments have shown that the compound is well-tolerated at therapeutic doses with minimal side effects. This favorable safety profile supports its potential for further development as a therapeutic agent.

In conclusion, N-(4Z)-3,6,6-trimethyl-1-phenyl-4,5,6,7-tetrahydro-1H-indazol-4-yli​denehydroxylamine (CAS No. 578761-23-6) represents a promising molecule with diverse biological activities and therapeutic potential. Ongoing research continues to explore its mechanisms of action and optimize its pharmacological properties for clinical applications. As new findings emerge, this compound is likely to play an increasingly important role in the development of innovative treatments for various diseases.